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Compound of Interest

Compound Name: 4-Bromothiobenzamide

Cat. No.: B1270958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4-Bromothiobenzamide
(CAS No. 26197-93-3), tailored for a technical audience engaged in research and

development. The following sections detail the compound's hazard profile, protective

measures, and emergency procedures to ensure safe handling and use in a laboratory setting.

Hazard Identification and Classification
4-Bromothiobenzamide is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin contact. Based on available safety data sheets, the

compound is identified with the following hazards:

Acute Oral Toxicity: Harmful if swallowed (Acute Toxicity 4).[1][2]

Skin Sensitization: May cause an allergic skin reaction (Skin Sensitization 1).[1][2]

Signal Word: Warning[1][2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H317: May cause an allergic skin reaction.[1][2]
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Precautionary Statements:

P280: Wear protective gloves/protective clothing.[1][2]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.[1][2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][2]

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data available for 4-
Bromothiobenzamide.

Property Value Source

Molecular Formula C₇H₆BrNS [1][2]

Molecular Weight 216.10 g/mol [1][2]

Appearance Solid [1]

Melting Point 139-143 °C [2]

Flash Point Not applicable [2]
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Toxicological

Endpoint
Classification Description Source

Acute Oral Toxicity Category 4 (H302) Harmful if swallowed. [1][2]

Skin Sensitization Category 1 (H317)
May cause an allergic

skin reaction.
[1][2]

Skin

Corrosion/Irritation
No data available [1]

Serious Eye

Damage/Irritation
No data available [1]

Germ Cell

Mutagenicity
No data available [1]

Carcinogenicity No data available [1]

Reproductive Toxicity No data available [1]

STOT-Single

Exposure
No data available [1]

STOT-Repeated

Exposure
No data available [1]

Experimental Protocols for Hazard Assessment
While specific experimental data for 4-Bromothiobenzamide is not publicly available, its

toxicological classification would be determined using standardized methodologies, such as the

OECD Guidelines for the Testing of Chemicals.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity of a substance.[3][4]

Methodology:

Animal Model: Typically, rats are used. Animals are fasted prior to dosing.[5]
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Dose Administration: The substance is administered orally by gavage in a stepwise

procedure using a small number of animals at each step.[5]

Dose Levels: The test uses defined dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

[6] The starting dose is selected based on available information.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.[6][7]

Endpoint: The method allows for the classification of the substance into a GHS toxicity

category based on the observed mortality at different dose levels.[3]

Skin Sensitization (OECD Guideline 429: Local Lymph
Node Assay - LLNA)
The LLNA is an in vivo method for identifying potential skin sensitizing substances by

measuring lymphocyte proliferation in the draining lymph nodes.[1]

Methodology:

Animal Model: Mice are used for this assay.[1]

Test Substance Preparation: The test substance is prepared in a suitable vehicle at a series

of concentrations.

Application: A specified volume of the test substance is applied to the dorsal surface of the

ears of the mice for three consecutive days.

Proliferation Measurement: On day 5, a solution of ³H-methyl thymidine is injected

intravenously. The animals are euthanized a few hours later, and the draining auricular lymph

nodes are excised.

Endpoint: The proliferation of lymphocytes is measured by the incorporation of ³H-methyl

thymidine. A substance is classified as a skin sensitizer if a stimulation index (ratio of

proliferation in treated versus control animals) of 3 or greater is reached.[1]
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Engineering Controls:

Handle 4-Bromothiobenzamide in a well-ventilated area, preferably in a chemical fume

hood to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1]

Hand Protection: Wear protective gloves (e.g., nitrile rubber).[1]

Skin and Body Protection: Wear a lab coat and long-sleeved clothing.[1]

Respiratory Protection: If dust is generated and ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 136 approved respirator.[1]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]

Avoid dust formation.[1]

Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[1]

Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[1]

In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If

skin irritation or rash occurs, get medical advice/attention.[1]
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In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[1]

If Swallowed: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a POISON CENTER or doctor if you feel unwell.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[1]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, nitrogen oxides, sulfur oxides, and

hydrogen bromide.[1]

Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (pressure-demand, MSHA/NIOSH approved or equivalent) and full protective

gear.[1]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[1]

Environmental Precautions: Should not be released into the environment.[1]

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Keep

in suitable, closed containers for disposal.[1][8]

The following diagram outlines a logical workflow for handling a spill of 4-
Bromothiobenzamide.
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Spill of 4-Bromothiobenzamide Occurs

Assess the Spill
(Minor vs. Major)

 

Evacuate Immediate Area
Alert Others

Major Spill

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Minor Spill

Report the Incident
(Follow institutional procedures)

Notify EHS/Emergency Services

Contain the Spill
(Use absorbent pads or dikes)

Clean Up Spill
(Sweep solid material carefully)

Decontaminate the Area
(Wipe with appropriate solvent/detergent)

Dispose of Waste
(Collect in a sealed, labeled container)

End of Response

Click to download full resolution via product page

Caption: Workflow for a 4-Bromothiobenzamide spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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